N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide

• IUPAC Name: N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide
• InChI: InChI=1S/C12H17N3O2S2/c1-10-9-12(11(2)18-10)19(16,17)14(3)7-8-15-6-4-5-13-15/h4-6,9H,7-8H2,1-3H3
• InChI Key: VDFQERSUBBYUOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)N(C)CCN2C=CC=N2
• Molecular Formula: C12H17N3O2S2
• Molecular Weight: 299.4 g/mol

Description

N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide is a complex organic compound that features a thiophene ring substituted with methyl groups and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide typically involves multi-step organic reactions. One common method includes the initial formation of the thiophene ring, followed by the introduction of the sulfonamide group and the pyrazole moiety. Key reactions in this process may include:

Formation of the Thiophene Ring: This can be achieved through the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Introduction of the Sulfonamide Group: This step often involves the reaction of the thiophene derivative with sulfonyl chloride in the presence of a base to form the sulfonamide.

Attachment of the Pyrazole Moiety: The final step typically involves the reaction of the intermediate compound with a pyrazole derivative under suitable conditions.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This may involve the use of continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can interact with enzymes and proteins, potentially inhibiting their activity. The pyrazole moiety may also contribute to the compound’s biological activity by binding to specific receptors or enzymes .

Comparison with Similar Compounds

Similar Compounds

Suprofen: A 2-substituted thiophene known for its anti-inflammatory properties.

Articaine: A 2,3,4-trisubstituent thiophene used as a dental anesthetic.

Uniqueness

N,2,5-trimethyl-N-(2-pyrazol-1-ylethyl)thiophene-3-sulfonamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.